Cas no 23677-11-4 (2-Phenazinamine, 7-chloro-)

• Product Name: 2-Phenazinamine, 7-chloro-
• CAS No: 23677-11-4
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1414979
• PubChem ID: 615314
• Update Time: 2025-04-20

2-Phenazinamine, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinamine, 7-chloro-
• 7-Chloro-2-phenazinamine
• 7-chlorophenazin-2-amine
• HEXCEXCOYAICFZ-UHFFFAOYSA-N
• MFCD27947845
• 23677-11-4
• CHEMBL175885
• 2-Amino-7-chlorophenazine

• Inchi： 1S/C12H8ClN3/c13-7-1-3-9-11(5-7)15-10-4-2-8(14)6-12(10)16-9/h1-6H,14H2
• InChI Key： HEXCEXCOYAICFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=N2)N

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8